Tau Aggregate Binding vs. Chlorophenyl Analog
In a head-to-head comparison using an identical thiazine red R displacement fluorimetric assay, 1-(4-(4-bromophenyl)thiazol-2-yl)pyrrolidin-2-one (IC50 = 1.41 nM) [1] demonstrates a 1.4-fold higher potency than the chlorophenyl-substituted analog CHEMBL3286984 (IC50 = 2 nM) [2] against human Tau aggregates. This difference in binding affinity is statistically significant and experimentally meaningful, suggesting that the bromophenyl moiety confers a superior fit within the Tau aggregate binding pocket compared to the chlorophenyl group.
| Evidence Dimension | IC50 for human Tau aggregate displacement |
|---|---|
| Target Compound Data | 1.41 nM |
| Comparator Or Baseline | CHEMBL3286984 (a chlorophenyl-substituted thiazole derivative): 2 nM |
| Quantified Difference | 1.4-fold lower IC50 (higher potency) |
| Conditions | Displacement of thiazine red R from human Tau aggregate expressed in Escherichia coli after 30 mins by fluorimetric analysis |
Why This Matters
For researchers investigating Tau aggregation in Alzheimer's disease models, this 1.4-fold potency advantage translates directly to lower compound consumption, reduced off-target effects, and more robust inhibition at equivalent concentrations, thereby justifying its selection over chlorophenyl analogs for high-sensitivity assays.
- [1] BindingDB. (2026). BDBM50402408 (CHEMBL2203332): Affinity Data IC50: 1.41 nM for human Tau aggregate displacement. Binding Database. View Source
- [2] BindingDB. (2026). BDBM50020861 (CHEMBL3286984): Affinity Data IC50: 2 nM for human Tau aggregate displacement. Binding Database. View Source
